2-methyl-N-octylbenzenesulfonamide

• Molecular Formula: C15H25NO2S
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 2-methyl-N-octylbenzenesulfonamide
• InChI: InChI=1S/C15H25NO2S/c1-3-4-5-6-7-10-13-16-19(17,18)15-12-9-8-11-14(15)2/h8-9,11-12,16H,3-7,10,13H2,1-2H3
• InChI Key: HWXQOUCAHYHCIE-UHFFFAOYSA-N
• SMILES: CCCCCCCCNS(=O)(=O)C1=CC=CC=C1C

Description

2-Methyl-N-octylbenzenesulfonamide is a sulfonamide derivative characterized by a benzenesulfonyl group substituted with a methyl group at the 2-position and an octyl chain attached to the sulfonamide nitrogen. Sulfonamides are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme-inhibitory properties .

Comparison with Similar Compounds

Structural and Substituent Variations

The physicochemical and biological properties of sulfonamides are heavily influenced by substituent positions and the nature of N-linked groups. Below is a comparative analysis of key analogs:

Compound Name	Substituent Position	N-Substituent	Key Properties/Activities	References
2-Methyl-N-octylbenzenesulfonamide	2-methyl	Octyl	Hypothesized high lipophilicity; potential prolonged biological activity due to long alkyl chain	N/A
4-Methyl-N-(oxazolyl)benzenesulfonamide	4-methyl	5-methyl-1,2-oxazol-3-yl	Antimicrobial activity (gram-positive bacteria)
N-(3-Methoxybenzoyl)-2-methylbenzenesulfonamide	2-methyl	3-methoxybenzoyl	Crystallographic stability (mean C–C bond: 0.004 Å)
N-Benzyl-N-ethyl-4-methylbenzenesulfonamide	4-methyl	Benzyl-ethyl	Antibacterial and diuretic activities
N-(Azidobutyl)-4-methylbenzenesulfonamide	4-methyl	1-azido-2-(azidomethyl)butan-2-yl	High-energy azide groups for click chemistry applications

Key Observations:

• Substituent Position: 2-Methyl substitution (as in the target compound) is less common than 4-methyl in the literature. 4-Methyl analogs often exhibit enhanced antimicrobial activity due to improved steric compatibility with bacterial enzyme active sites .
• Functional Groups: Azide-containing derivatives (e.g., ) are tailored for bioorthogonal reactions, whereas methoxy or benzoyl groups (e.g., ) improve crystallinity and thermal stability.